1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone
Description
Properties
IUPAC Name |
1-[4-[benzyl(propan-2-yl)amino]piperidin-1-yl]-2-chloroethanone | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H25ClN2O/c1-14(2)20(13-15-6-4-3-5-7-15)16-8-10-19(11-9-16)17(21)12-18/h3-7,14,16H,8-13H2,1-2H3 | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OPYDRSPNQOUEDU-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)N(CC1=CC=CC=C1)C2CCN(CC2)C(=O)CCl | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H25ClN2O | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
308.8 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Biological Activity
1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone, a compound with the molecular formula CHClNO, has garnered interest in medicinal chemistry due to its potential biological activities. This article explores the compound's biological activity, mechanisms of action, and relevant case studies.
Chemical Structure
The structure of 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone comprises a piperidine ring substituted with a benzyl group and an isopropyl group, along with a chloroethanone moiety. This configuration is critical for its interaction with biological targets.
The biological activity of this compound can be attributed to its ability to interact with various molecular targets:
- Enzyme Inhibition : The compound has been shown to inhibit certain enzymes, potentially affecting metabolic pathways. The presence of the piperidine and benzyl groups enhances binding affinity to specific receptors and enzymes.
- Receptor Modulation : It may modulate neurotransmitter systems, particularly those involving dopamine and serotonin, which are crucial in neuropharmacology.
Biological Activity Data
Table 1 summarizes key biological activities associated with the compound based on various studies:
| Activity | IC50 (nM) | Reference |
|---|---|---|
| Inhibition of 17β-HSD Type 3 | 700 | |
| Cytotoxicity against FaDu cells | <1000 | |
| Antimicrobial activity (MIC) | 6 |
Case Study 1: Anticancer Activity
A study evaluated the anticancer potential of various piperidine derivatives, including the target compound. The results indicated that it exhibited significant cytotoxicity against FaDu hypopharyngeal tumor cells, outperforming some established chemotherapeutic agents. The mechanism involved apoptosis induction through mitochondrial pathways.
Case Study 2: Enzyme Inhibition
Research focusing on enzyme inhibition revealed that this compound effectively inhibits 17β-hydroxysteroid dehydrogenase (17β-HSD) Type 3, which is crucial in steroid metabolism. The IC50 value of 700 nM suggests moderate potency compared to other known inhibitors in this class .
Case Study 3: Antimicrobial Properties
The compound demonstrated notable antimicrobial activity with a minimum inhibitory concentration (MIC) of 6 µM against Gram-negative bacteria such as Shigella dysenteriae and Proteus vulgaris, indicating its potential as an antibacterial agent .
Scientific Research Applications
Medicinal Chemistry
1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone has been studied for its potential as a pharmacological agent, particularly in developing drugs targeting neurological disorders. Its structure allows it to interact with neurotransmitter receptors, potentially modulating their activity.
Biological Studies
The compound is utilized in research to understand its interactions with biological targets, such as receptors or enzymes. It serves as a tool compound to study biochemical pathways and mechanisms, providing insights into cellular signaling processes.
Chemical Biology
In chemical biology, this compound can be used to investigate the role of specific neurotransmitter systems in various physiological processes. Its ability to mimic endogenous ligands may facilitate binding to biological targets, influencing signaling pathways.
Industrial Applications
The compound can also serve as an intermediate in the synthesis of other complex organic molecules or pharmaceuticals. Its unique structural features may enhance its utility in creating novel compounds with desired biological activities.
The biological activity of 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone is primarily attributed to its interaction with neurotransmitter receptors or ion channels. The benzyl-isopropyl-amino moiety may mimic natural ligands, allowing the compound to bind effectively and modulate receptor activity.
Comparison with Similar Compounds
Comparison with Similar Compounds
Structural Analogs (Table 1)
Key Comparisons:
- The patent-pending isoxazolyl-thiazolyl derivative () replaces the benzyl-isopropyl group with heterocyclic rings, enhancing fungicidal activity via π-π stacking interactions in fungal enzymes .
- Reactivity: The chloroethanone group in the target compound is more electrophilic than the unsubstituted ethanone in the isoxazolyl-thiazolyl analog, making it a better candidate for covalent bond formation with biological targets .
Safety and Toxicity :
Commercial Viability :
Research Findings and Implications
- Biological Activity: Piperidine derivatives with chloroethanone groups show promise in agrochemical applications, particularly when paired with aromatic or heterocyclic substituents that enhance target binding .
- Synthetic Challenges : Bulkier substituents (e.g., isopropyl) may hinder large-scale synthesis, explaining the discontinuation of the target compound despite its structural relevance .
Preparation Methods
Reductive Amination Pathway
This two-step approach, adapted from piperidine derivative syntheses, begins with 4-aminopiperidine:
Modular Assembly via Piperidine Functionalization
An alternative three-step sequence from N-Boc-piperidin-4-one emphasizes intermediate isolation:
| Step | Reaction | Reagents/Conditions | Yield |
|---|---|---|---|
| 1 | Boc Deprotection | HCl in dioxane (4M, 0°C→RT) | 95% |
| 2 | Reductive Amination | Benzyl-isopropylamine, NaBH₃CN, MeOH, 40°C | 82% |
| 3 | Chloroacetylation | ClCH₂COCl, TEA, MTBE, −5°C | 70% |
Advantages :
-
Boc protection prevents side reactions during amine alkylation.
-
NaBH₃CN enhances selectivity for secondary amine formation over tertiary byproducts.
Critical Analysis of Reaction Parameters
Solvent Systems
Catalytic and Stoichiometric Considerations
-
Reducing Agents : NaBH(OAc)₃ outperforms NaBH₄ in reductive amination, tolerating moisture and providing higher stereochemical fidelity.
-
Acid Scavengers : TEA (3.0 equiv) effectively neutralizes HCl generated during chloroacetylation, preventing protonation of the piperidine nitrogen.
Purification and Characterization
Isolation Techniques
Spectroscopic Validation
| Technique | Key Signals |
|---|---|
| ¹H NMR (CDCl₃) | δ 1.05 (d, 6H, isopropyl-CH₃), 3.45 (m, 2H, piperidine-NCH₂), 4.20 (s, 2H, COCH₂Cl) |
| MS (ESI+) | m/z 323.1 [M+H]⁺ (calc. 322.9) |
Data corroborates the absence of N-oxide byproducts and confirms regioselective acylation at the piperidine nitrogen.
Industrial-Scale Adaptations
Patent WO2012156693A1 details a kilogram-scale process using continuous flow reactors for the reductive amination step:
-
Throughput : 1.2 kg/hr with 89% yield
-
Key Modifications :
-
In-line IR monitoring of imine formation
-
Tandem extraction-crystallization units for intermediate isolation
-
Q & A
Q. How can researchers optimize the synthesis of 1-[4-(Benzyl-isopropyl-amino)-piperidin-1-yl]-2-chloro-ethanone for high yield and purity?
Methodological Answer: The synthesis typically involves multi-step reactions, including nucleophilic substitution and coupling reactions. Key parameters to optimize include:
- Temperature: Maintain precise control (e.g., 0–5°C for chlorination steps) to minimize side reactions .
- Solvent selection: Use polar aprotic solvents like DMF or THF to enhance nucleophilicity of intermediates .
- Catalysts: Employ coupling agents such as HATU or DCC for amide bond formation, with yields improved by 15–20% when using catalytic amounts of DMAP .
- Purification: Column chromatography (hexane/EtOAc gradients) or recrystallization achieves >95% purity. Monitor reaction progress via TLC (Rf = 0.3–0.5 in 5:5 hexane/EtOAc) .
Q. What analytical techniques are critical for characterizing the compound’s structure and purity?
Methodological Answer:
- NMR spectroscopy: 1H and 13C NMR confirm substituent positions (e.g., benzyl protons at δ 7.2–7.4 ppm; piperidine-CH2 at δ 2.5–3.0 ppm) .
- X-ray crystallography: Resolves 3D conformation (e.g., dihedral angles between piperidine and chlorophenyl groups = 45–60°) .
- HPLC: Quantifies purity (>95% at 254 nm, retention time 13–15 min using C18 columns and methanol/water mobile phases) .
- Elemental analysis: Validates empirical formula (e.g., C, H, N within ±0.3% of theoretical values) .
Advanced Research Questions
Q. How does the compound’s conformational flexibility influence its interaction with biological targets?
Methodological Answer:
- Molecular docking: Computational models (e.g., AutoDock Vina) predict binding modes to receptors like sigma-1 or dopamine D2, with energy scores correlating to experimental IC50 values .
- Dynamic simulations: MD simulations (100 ns, AMBER force field) reveal that the piperidine ring’s chair-to-boat transitions modulate binding pocket accessibility .
- SAR studies: Modifying the benzyl group to electron-withdrawing substituents (e.g., -CF3) reduces binding affinity by 50%, indicating steric and electronic sensitivity .
Q. How can researchers resolve contradictions in reported biological activity data (e.g., conflicting IC50 values)?
Methodological Answer:
- Assay standardization: Use consistent cell lines (e.g., HEK293 for receptor studies) and control compounds (e.g., haloperidol for dopamine receptor assays) .
- Buffer optimization: Adjust pH (7.4 for physiological conditions) and ionic strength to stabilize protein-ligand interactions .
- Data normalization: Express activity as % inhibition relative to vehicle controls, with triplicate measurements to reduce variability (<10% RSD) .
Q. What strategies validate the compound’s stability and purity in long-term pharmacological assays?
Methodological Answer:
- Stability studies: Incubate in PBS (pH 7.4, 37°C) for 72h; monitor degradation via LC-MS (major degradation product: dechlorinated ethanone at m/z 320.1) .
- Mass spectrometry: High-resolution ESI-MS confirms molecular integrity ([M+H]+ = 385.15; isotopic Cl pattern at m/z 387.15) .
- Forced degradation: Expose to UV light (254 nm, 48h) to assess photostability; <5% degradation indicates suitability for in vivo studies .
Methodological Challenges in Research
Q. How to address low yields in the final coupling step of the synthesis?
Methodological Answer:
- Reagent stoichiometry: Increase equivalents of benzyl-isopropyl-amine (1.5 eq.) to drive the reaction to completion .
- Microwave-assisted synthesis: Reduce reaction time from 12h to 2h (80°C, 150W) while maintaining yields at 75–80% .
- In situ protection: Use Boc-protected piperidine intermediates to prevent side reactions during chlorination .
Q. How to validate the compound’s selectivity across related receptor subtypes?
Methodological Answer:
- Radioligand displacement assays: Compare Ki values against off-target receptors (e.g., sigma-2, 5-HT2A) using [3H]-ligands (specific activity >80 Ci/mmol) .
- Crystal structures: Co-crystallize with target receptors (e.g., PDB ID 6XG3) to identify key binding residues (e.g., Tyr-156 hydrogen bonding with the carbonyl group) .
Featured Recommendations
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
